4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one

• IUPAC Name: 4-(2-cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one
• InChI: InChI=1S/C17H28N2O2/c1-18-11-9-14(12-16(18)20)17(21)19-10-5-8-15(19)13-6-3-2-4-7-13/h13-15H,2-12H2,1H3
• InChI Key: XOTXSALDULAOPJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1=O)C(=O)N2CCCC2C3CCCCC3
• Molecular Formula: C17H28N2O2
• Molecular Weight: 292.4 g/mol

Description

4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one, also known as PCC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PCC is a white crystalline powder that is soluble in water and methanol. It is a derivative of pyrrolidine and piperidine and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one involves the oxidation of alcohols to aldehydes or ketones. It works by transferring an oxygen atom from the reagent to the alcohol, resulting in the formation of the corresponding carbonyl compound. 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one is a mild and selective oxidizing agent that is commonly used in organic synthesis.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one. However, studies have shown that 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one can cause irritation to the skin, eyes, and respiratory tract. It is recommended to handle 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one with caution and to use appropriate protective equipment when working with this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one is its high selectivity in oxidizing alcohols to carbonyl compounds. It is also relatively easy to handle and store. However, 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one can be expensive and may not be readily available in some laboratories. Additionally, 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one can be sensitive to moisture and air, which can affect its stability and reactivity.

Future Directions

There are several future directions for research involving 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one. One potential area of research is the development of new synthetic methods using 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one as a reagent. Another area of research is the investigation of the biochemical and physiological effects of 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one. Additionally, 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one could be used in the synthesis of new pharmaceutical compounds with potential therapeutic applications. Further research is needed to fully understand the potential applications of 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one in various fields.

Synthesis Methods

4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one can be synthesized through a multistep process involving the reaction of cyclohexanone with pyrrolidine, followed by the reaction of the resulting product with methylamine. The final step involves the reaction of the product with oxalyl chloride, resulting in the formation of 4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one.

Scientific Research Applications

4-(2-Cyclohexylpyrrolidine-1-carbonyl)-1-methylpiperidin-2-one has been widely used in scientific research as a reagent in organic synthesis, particularly in the synthesis of amides and esters. It has also been used in the synthesis of various alkaloids and other organic compounds.